Cas no 1011-49-0 (2-ethoxy-1-methyl-1H-Indole)

• Product name: 2-ethoxy-1-methyl-1H-Indole
• CAS No: 1011-49-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1096247
• PubChem ID: 1042802

2-ethoxy-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-methyl-1H-Indole
• 2-ethoxy-1-methylindole
• 1H-Indole, 2-ethoxy-1-methyl-
• 1-Methyl-2-ethoxy-indol
• 2-Aethoxy-1-methyl-indol
• 2-Athoxy-1-methyl-indol
• 2-ethoxy-1-methyl-indole
• 2-ethoxy-N-methylindole
• AC1LKG0T
• CTK0G8406
• DTXSID40359923
• 1011-49-0
• 1h-indole,2-ethoxy-1-methyl-

• Inchi： InChI=1S/C11H13NO/c1-3-13-11-8-9-6-4-5-7-10(9)12(11)2/h4-8H,3H2,1-2H3
• InChI Key： NPZRCEMZSGEWOB-UHFFFAOYSA-N
• SMILES： CCOC1=CC2=CC=CC=C2N1C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 14.2Ų

Experimental Properties

• PSA: 14.16
• LogP: 2.57700